N-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-yl]propanamide

• IUPAC Name: N-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-yl]propanamide
• InChI: InChI=1S/C9H11N5O3/c1-3-5(15)10-8-7(12-17-14-8)9-11-6(4-2)16-13-9/h3-4H2,1-2H3,(H,10,14,15)
• InChI Key: WPDMMZJUKFZILQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)C2=NON=C2NC(=O)CC
• Molecular Formula: C9H11N5O3
• Molecular Weight: 237.22 g/mol

Description

N-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-yl]propanamide, also known as EPOB or GSK126, is a chemical compound that has gained attention in the scientific community for its potential use in epigenetic research. EPOB has been shown to inhibit the activity of the enzyme EZH2, which is involved in gene silencing through the addition of methyl groups to histone proteins.

Mechanism of Action

N-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-yl]propanamide inhibits EZH2 activity by binding to the active site of the enzyme and preventing the addition of methyl groups to histone proteins. This leads to the reactivation of tumor suppressor genes and the suppression of tumor growth.
Biochemical and Physiological Effects:
N-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-yl]propanamide has been shown to have anti-tumor effects in various cancer cell lines, including breast, prostate, and lung cancer. N-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-yl]propanamide has also been shown to promote differentiation of stem cells into specific cell types, such as neurons and cardiomyocytes.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-yl]propanamide in lab experiments is its specificity for EZH2 inhibition, as opposed to other compounds that may inhibit multiple enzymes. However, N-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-yl]propanamide has a relatively short half-life and may require frequent dosing in experiments. Additionally, N-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-yl]propanamide has not been extensively studied in vivo and its effects on normal tissue are not well understood.

Future Directions

Future research on N-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-yl]propanamide may involve studying its effects on other epigenetic enzymes and its potential use in combination with other cancer therapies. Additionally, further studies on the pharmacokinetics and toxicity of N-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-yl]propanamide in vivo may be necessary for its translation to clinical use.

Scientific Research Applications

N-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-yl]propanamide has been primarily used in epigenetic research, specifically in the study of EZH2 inhibition. EZH2 is overexpressed in various cancers and is involved in the silencing of tumor suppressor genes. N-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-yl]propanamide has been shown to inhibit EZH2 activity, leading to the reactivation of tumor suppressor genes and the suppression of tumor growth. N-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-yl]propanamide has also been studied in the context of stem cell differentiation, as EZH2 plays a role in maintaining stem cell pluripotency.